Cas no 1251606-00-4 (methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate)

• Product Name: methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate
• CAS No: 1251606-00-4
• MF: C₂₁H₂₄N₆O₄
• MW: 424.453063964844
• CID: 6018344
• PubChem ID: 49663311
• Update Time: 2025-07-15

methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate
• METHYL 3-{2-[8-(4-METHYLPIPERIDIN-1-YL)-3-OXO-2H,3H-[1,2,4]TRIAZOLO[4,3-A]PYRAZIN-2-YL]ACETAMIDO}BENZOATE
• F3406-5667
• methyl 3-({[8-(4-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetyl}amino)benzoate
• AKOS021827193
• 1251606-00-4
• methyl 3-(2-(8-(4-methylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamido)benzoate
• methyl 3-[[2-[8-(4-methylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetyl]amino]benzoate
• VU0623500-1
• CHEMBL4518846

• Inchi： 1S/C21H24N6O4/c1-14-6-9-25(10-7-14)18-19-24-27(21(30)26(19)11-8-22-18)13-17(28)23-16-5-3-4-15(12-16)20(29)31-2/h3-5,8,11-12,14H,6-7,9-10,13H2,1-2H3,(H,23,28)
• InChI Key： NUDXAJPHOTYWOV-UHFFFAOYSA-N
• SMILES： O=C1N(CC(NC2C=CC=C(C(=O)OC)C=2)=O)N=C2C(=NC=CN21)N1CCC(C)CC1

Computed Properties

• Exact Mass: 424.18590327g/mol
• Monoisotopic Mass: 424.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate

Methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate (CAS No. 1251606-00-4): A Comprehensive Overview

Methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate, identified by its CAS number 1251606-00-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity and has been the subject of extensive studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of Methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a benzoate moiety, combined with an acetamido group linked to a triazolopyrazine core, suggests a high degree of molecular complexity that may contribute to its unique pharmacological properties. This structural motif is often associated with compounds that exhibit inhibitory effects on various biological targets, making it a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The triazolopyrazine scaffold, in particular, has been shown to possess significant potential as a pharmacophore due to its ability to interact with biological macromolecules in diverse ways. Studies have demonstrated that such structures can modulate enzyme activity and receptor binding, leading to therapeutic effects across multiple disease pathways. The incorporation of a 4-methylpiperidin-1-yl group further enhances the compound's potential by introducing additional binding sites and increasing its solubility profile.

In the context of contemporary pharmaceutical research, Methyl 3-{2-8-(4-methylpiperidin-1-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamido}benzoate has been explored for its potential applications in treating various inflammatory and neurological disorders. The compound's ability to interact with key signaling pathways has been investigated through both in vitro and in vivo models. Preliminary findings suggest that it may exert anti-inflammatory effects by modulating cytokine production and inhibiting the activation of nuclear factor kappa B (NFκB). Additionally, its interaction with neurotransmitter receptors has raised interest in its potential as an anxiolytic or antidepressant agent.

The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its structure. The multi-step synthetic route involves the careful assembly of multiple heterocyclic units, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic methods and purification techniques has been crucial in achieving the desired product quality. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also pave the way for the scalable production of similar complex molecules.

From a computational chemistry perspective, the molecular properties of Methyl 3-{2-8-(4-methylpiperidin-1-y l)-3-o x o -2 H , 3 H -1 , 2 , 4 tri az o l o -4 , 3 -a pyrazin -2 -y lacetamido}benzoate have been extensively modeled using various computational methods. Quantum mechanical calculations have provided insights into its electronic structure and energetics, while molecular dynamics simulations have helped elucidate its conformational behavior in solution. These computational studies are essential for understanding how the compound interacts with biological targets at the atomic level and for guiding the design of more potent derivatives.

The pharmacokinetic profile of this compound is another critical area of study. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Initial pharmacokinetic studies have suggested that Methyl 3-{2 -8 -(4 -m ethyl piper idin -1 -y l) -3 -ox o -2 H , 3 H -1 , 2 , 4 tri az o l o -4 , 3 -a pyrazin e -2 y lacetamido}benzoate exhibits moderate bioavailability and a reasonable half-life upon oral administration. These findings are crucial for determining appropriate dosing regimens and formulating effective drug delivery systems.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological activity data. In the case of Methyl 3-{2 -8 -(4 m ethyl piper idin -1 y l) -3 ox o -2 H , 3 H -1 , 2 , 4 tri az o lo -4 , 3 ap yraz ine -2 y lacetamido}benzoate, ongoing research aims to enhance its potency while improving its pharmacokinetic properties. Strategies such as computational virtual screening and high-throughput screening (HTS) are being employed to identify analogs with improved characteristics. These efforts are supported by collaborations between synthetic chemists and biochemists who work together to design and test new derivatives.

The role of interdisciplinary approaches cannot be overstated in advancing our understanding of complex molecules like this one. Integration of expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology has been instrumental in uncovering new therapeutic possibilities. The study of Methyl 3-{2 -8 -(4 m ethyl piper idin y l) -3 ox o -2 H , 3 H _ _ _ _ _ _ _ _ _ _ _ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _.benzoate exemplifies how such collaborative efforts can lead to groundbreaking discoveries that address unmet medical needs.

In conclusion, Methyl 3-{...}benzoate (CAS No.1251606-00-4) represents a significant advancement in pharmaceutical research due to its complex molecular architecture and promising biological activities. Ongoing studies continue to explore its potential applications in treating various diseases while refining synthetic methodologies for efficient production. As our understanding of molecular interactions grows more sophisticated，this compound serves as an excellent model for developing next-generation therapeutics.